Dapagliflozin Keto Impurity

• IUPAC Name: [2-chloro-5-[(2S,3R,4R,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]phenyl]-(4-ethoxyphenyl)methanone
• InChI: InChI=1S/C21H23ClO7/c1-2-28-13-6-3-11(4-7-13)17(24)14-9-12(5-8-15(14)22)21-20(27)19(26)18(25)16(10-23)29-21/h3-9,16,18-21,23,25-27H,2,10H2,1H3/t16-,18+,19+,20-,21+/m1/s1
• InChI Key: YPBPJGIQJRTYNA-RQSWOZRGSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)C3C(C(C(C(O3)CO)O)O)O)Cl
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O)Cl
• Molecular Formula: C21H23ClO7
• Molecular Weight: 422.9 g/mol

Description

Dapagliflozin Keto Impurity is a chemical compound with the molecular formula C21H23ClO7. It is an impurity of Dapagliflozin, a sodium-glucose transporter 2 inhibitor. The chemical name of Dapagliflozin Keto Impurity is (2-chloro-5-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)phenyl)(4-ethoxyphenyl)methanone.

Molecular Structure Analysis

The molecular structure of Dapagliflozin Keto Impurity is characterized by a molecular weight of 422.9 g/mol. The InChI and SMILES notations provide a textual representation of the molecule. The InChI is InChI=1S/C21H23ClO7/c1-2-28-13-6-3-11 (4-7-13)17 (24)14-9-12 (5-8-15 (14)22)21-20 (27)19 (26)18 (25)16 (10-23)29-21/h3-9,16,18-21,23,25-27H,2,10H2,1H3/t16-,18+,19+,20-,21+/m1/s1 and the Canonical SMILES is CCOC1=CC=C (C=C1)C (=O)C2=C (C=CC (=C2)C3C (C (C (C (O3)CO)O)O)O)Cl.

Physical And Chemical Properties Analysis

The physical and chemical properties of Dapagliflozin Keto Impurity include a molecular weight of 422.9 g/mol. It has a computed XLogP3-AA of 1.8, a hydrogen bond donor count of 4, a hydrogen bond acceptor count of 7, and a rotatable bond count of 6. The exact mass and monoisotopic mass are 422.1132308 g/mol. The topological polar surface area is 116 Ų.

Scientific Research Applications

Quality Control and Assurance

This compound is used for Quality Control (QC) and Quality Assurance (QA) during the commercial production of Dapagliflozin and its related formulations.

Regulatory Compliance

Dapagliflozin Keto Impurity is involved in the process of Abbreviated New Drug Application (ANDA) filing to FDA and toxicity study of respective drug formulation, ensuring compliance with regulatory standards.

Pharmacological Research

Researchers utilize this impurity in studying the pharmacological effects and metabolic pathways of Dapagliflozin, contributing to a better understanding of its therapeutic profile.

Stability Studies

Dapagliflozin Keto Impurity is used in stability studies to assess the shelf life and efficacy of Dapagliflozin under various environmental conditions.

Method Development

Development of analytical methods such as RP-HPLC for the separation of Dapagliflozin and its associated impurities is another application area for this compound.

Metabolic Pathway Elucidation

The compound aids in elucidating the degradation pathways and structure of Dapagliflozin, which is essential for understanding its stability and reactivity.

Mechanism of Action

Dapagliflozin Keto Impurity is an impurity of Dapagliflozin, which is a sodium-glucose transporter 2 inhibitor. By inhibiting SGLT2, Dapagliflozin blocks the reabsorption of filtered glucose in the kidney, increasing urinary glucose excretion and reducing blood glucose levels.

Safety and Hazards

Dapagliflozin, the parent compound of Dapagliflozin Keto Impurity, has been associated with an increased risk of diabetic ketoacidosis. This has led to the European withdrawal of the authorization for the type 1 diabetes, but it is still used for the treatment of type 2 diabetes.